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Compound of Interest

Compound Name: (S)-(-)-1-(1-Naphthyl)ethylamine

Cat. No.: B033421

An In-depth Technical Guide on the Core Principles of Using (S)-(-)-1-(1-Naphthyl)ethylamine

Introduction

(S)-(-)-1-(1-Naphthyl)ethylamine, often abbreviated as (S)-NEA, is a chiral aromatic amine
that serves as a cornerstone reagent in stereochemistry and asymmetric synthesis. Its rigid
naphthyl group and chiral center make it an exceptionally effective tool for discriminating
between enantiomers. This technical guide details the fundamental principles of its application,
focusing on its roles in chiral resolution, asymmetric synthesis, and as a chiral solvating agent
for NMR spectroscopy. The content is intended for researchers, scientists, and professionals in

drug development who require a practical and in-depth understanding of this versatile
molecule.

Physicochemical and Optical Properties

The efficacy of (S)-(-)-1-(1-Naphthyl)ethylamine in chiral applications is rooted in its well-
defined physical and optical characteristics. A summary of these properties is provided below.
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Property Value Reference
CAS Number 10420-89-0 [1]
Molecular Formula Ci2H13N [1]
Molecular Weight 171.24 g/mol [1]
Form Liquid [1]
Density 1.067 g/mL at 20 °C [1]
Boiling Point 153 °C at 11 mmHg [1]
Refractive Index (n20/D) 1.623 [1]
Specific Optical Rotation [e]20/D =597 (¢ = 51n [1]
methanol)
Optical Purity (ee) >98% (GLC) [1]

Core Principle 1: Chiral Resolution via
Diastereomeric Salt Formation

The most prevalent application of (S)-NEA is the resolution of racemic mixtures, particularly
carboxylic acids and other acidic compounds. The principle relies on the reaction between the
racemic analyte and the enantiomerically pure amine base. This acid-base reaction forms a
pair of diastereomeric salts. Since diastereomers possess different physical properties,
including solubility, they can be separated by conventional techniques like fractional
crystallization.[2][3] Once the less soluble diastereomeric salt is isolated, the chiral amine can
be removed by treatment with a base, yielding the enantiomerically pure analyte.[3][4]
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Concept of a Chiral Auxiliary in Asymmetric Synthesis
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Logic for NMR Enantiomeric Excess (ee) Determination
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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